Cas no 1404187-18-3 (4H-thieno[3,2-b]pyrrole-5-carbaldehyde)

• Product Name: 4H-thieno[3,2-b]pyrrole-5-carbaldehyde
• CAS No: 1404187-18-3
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 5463039
• Update Time: 2025-11-02

4H-thieno[3,2-b]pyrrole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4H-thieno[3,2-b]pyrrole-5-carbaldehyde
• AT18505
• Z3243061496
• 4H-Thieno[3,2-b]pyrrole-5-carboxaldehyde

• Inchi： 1S/C7H5NOS/c9-4-5-3-7-6(8-5)1-2-10-7/h1-4,8H
• InChI Key： FHSZDHJXKBJLLT-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C=O)N2

Computed Properties

• Exact Mass: 151.00918496 g/mol
• Monoisotopic Mass: 151.00918496 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1
• Molecular Weight: 151.19

Additional information on 4H-thieno[3,2-b]pyrrole-5-carbaldehyde

Comprehensive Overview of 4H-thieno[3,2-b]pyrrole-5-carbaldehyde (CAS No. 1404187-18-3): Properties, Applications, and Research Insights

The 4H-thieno[3,2-b]pyrrole-5-carbaldehyde (CAS No. 1404187-18-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. This compound, characterized by its fused thieno[3,2-b]pyrrole core and an aldehyde functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines the electron-rich properties of thiophene and pyrrole rings, making it a valuable building block for designing advanced materials and bioactive molecules.

In recent years, the demand for heterocyclic aldehydes like 4H-thieno[3,2-b]pyrrole-5-carbaldehyde has surged, driven by their applications in drug discovery and optoelectronic devices. Researchers are particularly interested in its potential as a precursor for small-molecule inhibitors and organic semiconductors. The compound's CAS No. 1404187-18-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its synthesis often involves palladium-catalyzed cross-coupling or Vilsmeier-Haack formylation, methods widely discussed in peer-reviewed journals.

One of the most compelling aspects of 4H-thieno[3,2-b]pyrrole-5-carbaldehyde is its role in addressing contemporary challenges in green chemistry. With growing emphasis on sustainable synthesis, scientists are exploring eco-friendly routes to produce this compound, such as microwave-assisted reactions or biocatalytic methods. These approaches align with global trends toward reducing hazardous waste and energy consumption, topics frequently queried in AI-driven literature searches.

From a commercial perspective, CAS No. 1404187-18-3 is listed in catalogs of specialty chemical suppliers, often under the category of high-purity intermediates. Its stability and solubility profile (e.g., in polar aprotic solvents like DMSO) make it suitable for diverse experimental conditions. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for reproducibility in medicinal chemistry projects.

The compound's structure-activity relationship (SAR) has been investigated in the context of kinase inhibition, a hot topic in cancer research. Computational studies leveraging molecular docking tools suggest that the aldehyde moiety can form reversible covalent bonds with target proteins, a mechanism exploited in proteolysis-targeting chimeras (PROTACs). Such findings have spurred patent filings and collaborations between academia and the biotech industry.

In material science, derivatives of 4H-thieno[3,2-b]pyrrole-5-carbaldehyde exhibit promising charge transport properties, relevant to organic field-effect transistors (OFETs) and photovoltaic cells. Researchers are optimizing its π-conjugation through structural modifications to enhance device performance—a subject trending in nanotechnology forums and conference proceedings.

To summarize, 4H-thieno[3,2-b]pyrrole-5-carbaldehyde (CAS No. 1404187-18-3) represents a multifaceted compound with cross-disciplinary applications. Its synthesis, functionalization, and utilization continue to evolve, reflecting broader shifts toward precision chemistry and molecular engineering. As interest grows in tailored heterocycles, this compound is poised to remain a focal point in both industrial and academic research.